Cas no 1012881-39-8 (2-tert-butyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-tert-butyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1012881-39-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1069991
• PubChem ID: 19885529
• Update Time: 2025-04-20

2-tert-butyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-1,3-thiazole-4-carboxylic acid
• 2-tert-butylthiazole-5-carboxylic acid
• 2-tert-Butyl-1,3-thiazole-5-carboxylic acid
• EN300-54936
• AKOS008124334
• 2-(1,1-Dimethylethyl)-5-thiazolecarboxylic acid
• SCHEMBL4282035
• 2-t-Butyl-1,3-thiazole-5-carboxylic acid
• SY181791
• 2-tert-Butyl-thiazole-5-carboxylic acid
• Z385373284
• CS-0254709
• CPLKXVKTZZPNKP-UHFFFAOYSA-N
• 2-(tert-Butyl)thiazole-5-carboxylic acid
• AB01003586-01
• AT18877
• 1012881-39-8
• DA-25637
• DTXSID301242004
• BS-13669
• MFCD11208430
• 2-tert-butyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H11NO2S/c1-8(2,3)7-9-4-5(12-7)6(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： CPLKXVKTZZPNKP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C(C)(C)C

Computed Properties

• Exact Mass: 185.05105g/mol
• Monoisotopic Mass: 185.05105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.25g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives